Cas no 113952-21-9 (10-Acetyloxy Oxcarbazepine)

• Product Name: 10-Acetyloxy Oxcarbazepine
• CAS No: 113952-21-9
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 894645
• Update Time: 2025-11-02

10-Acetyloxy Oxcarbazepine Chemical and Physical Properties

Names and Identifiers

• 10-Acetyloxy Oxcarbazepine
• (11-carbamoyl-5-oxo-6H-benzo[b][1]benzazepin-6-yl) acetate
• 5-CarbaMoyl-10-11-dihydro-11-oxo-5H-dibenz[b,f]azepine-10-yl Acetate
• (+/-)-10-(Acetyloxy)-10,11-dihydro-11-oxo-5H-dibenz[b,f]azepine-5-carboxaMide

• Inchi： 1S/C17H14N2O4/c1-10(20)23-16-12-7-3-5-9-14(12)19(17(18)22)13-8-4-2-6-11(13)15(16)21/h2-9,16H,1H3,(H2,18,22)
• InChI Key： ZKWJEEHQNGPADU-UHFFFAOYSA-N
• SMILES： c12C(OC(C)=O)C(=O)c3ccccc3N(C(=O)N)c1cccc2

Computed Properties

• Exact Mass: 310.09500

Experimental Properties

• PSA: 90.69000
• LogP: 3.28270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on 10-Acetyloxy Oxcarbazepine

10-Acetyloxy Oxcarbazepine (CAS No. 113952-21-9): A Comprehensive Overview

10-Acetyloxy Oxcarbazepine (CAS No. 113952-21-9) is a derivative of Oxcarbazepine, a well-known anticonvulsant medication. This compound has garnered significant attention in the pharmaceutical and research communities due to its potential therapeutic applications. The 10-Acetyloxy Oxcarbazepine structure features an acetyloxy group at the 10-position, which may influence its pharmacokinetic and pharmacodynamic properties. Researchers are particularly interested in how this modification affects the compound's bioavailability and efficacy compared to its parent molecule.

The synthesis of 10-Acetyloxy Oxcarbazepine involves specific chemical processes that ensure high purity and yield. Its CAS number 113952-21-9 is crucial for accurate identification in scientific literature and regulatory documents. The compound's molecular formula and weight are key parameters for researchers working on its development. Recent studies have explored its potential as a neuroprotective agent, aligning with current trends in neurological disorder research. This focus on neurodegenerative diseases is particularly relevant given the rising global prevalence of conditions like epilepsy and Alzheimer's.

In terms of applications, 10-Acetyloxy Oxcarbazepine is primarily investigated for its potential in central nervous system (CNS) disorders. The modification of Oxcarbazepine to include the acetyloxy group may offer advantages in terms of reduced side effects or improved blood-brain barrier penetration. These characteristics are highly sought after in modern drug development, especially for conditions requiring chronic medication. The pharmaceutical industry's growing emphasis on precision medicine and personalized treatment approaches has further increased interest in such modified compounds.

The market for 10-Acetyloxy Oxcarbazepine is closely tied to developments in neurology and psychiatry research. With increasing investment in CNS drug discovery, this compound represents an important area of investigation. Researchers are particularly interested in whether the 10-Acetyloxy modification could lead to improved therapeutic profiles or novel mechanisms of action. These questions are frequently searched in academic databases and search engines, reflecting the compound's relevance to current medical challenges.

Quality control standards for 10-Acetyloxy Oxcarbazepine (CAS 113952-21-9) are stringent, given its potential pharmaceutical applications. Analytical methods such as HPLC and mass spectrometry are commonly employed to verify its purity and stability. These quality assurance measures are critical for ensuring reproducible research results and potential clinical applications. The compound's storage requirements and solubility characteristics are also important considerations for laboratories working with this material.

Recent patent filings and scientific publications indicate growing intellectual property activity around 10-Acetyloxy Oxcarbazepine derivatives. This trend suggests that pharmaceutical companies recognize the compound's potential value in drug development pipelines. The intersection of medicinal chemistry and neurological research makes this area particularly dynamic, with new findings regularly emerging in peer-reviewed journals.

From a regulatory perspective, 10-Acetyloxy Oxcarbazepine is subject to standard pharmaceutical compound guidelines. Researchers must adhere to Good Laboratory Practice (GLP) and other relevant standards when working with this material. The compound's safety profile and potential interactions are areas of active investigation, especially in light of increasing regulatory scrutiny on CNS-targeting drugs.

The future research directions for 10-Acetyloxy Oxcarbazepine (CAS No. 113952-21-9) may include detailed pharmacokinetic studies, formulation development, and potential combination therapies. These avenues align with current trends in pharmaceutical research that emphasize drug optimization and targeted delivery systems. As understanding of neurological disorders advances, compounds like this may play increasingly important roles in therapeutic strategies.

In conclusion, 10-Acetyloxy Oxcarbazepine represents an important area of investigation at the intersection of chemistry and neuroscience. Its unique structural features and potential therapeutic applications make it a compound of significant interest to both academic researchers and pharmaceutical developers. The ongoing research into this molecule contributes to the broader understanding of CNS drug design and may lead to important advances in neurological treatment options.